N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide
• InChI: InChI=1S/C21H17N3O5/c1-29-17-12-8-15(9-13-17)22-21(26)18-4-2-3-5-19(18)23-20(25)14-6-10-16(11-7-14)24(27)28/h2-13H,1H3,(H,22,26)(H,23,25)
• InChI Key: QZLUSKQMDIJWBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol

Description

N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide, also known as MNBA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. MNBA belongs to the class of benzamide derivatives and has been studied for its diverse biological activities, including anti-inflammatory, anticancer, and antiviral effects.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and survival. N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide has been shown to inhibit the activity of the protein kinase B (Akt) signaling pathway, which plays a critical role in cancer cell growth and survival. N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide has been shown to have diverse biochemical and physiological effects in various experimental models. N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide exhibits potent antioxidant activity and can scavenge free radicals, which are known to contribute to the development of various diseases. N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide has been shown to reduce the levels of cholesterol and triglycerides in animal models, making it a potential therapeutic agent for the treatment of hyperlipidemia.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide has several advantages for laboratory experiments, including its straightforward synthesis and high yield and purity. N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide is also stable under a wide range of experimental conditions, making it a useful compound for various assays. However, N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide has some limitations, including its relatively low solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide. One potential area of research is the development of N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide derivatives with improved solubility and bioavailability. Another potential area of research is the identification of the specific molecular targets of N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide, which could provide insights into its mechanism of action. Additionally, N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide could be further studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and viral infections.
Conclusion
In conclusion, N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide exhibits diverse biological activities, including anti-inflammatory, anticancer, and antiviral effects. N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide has several advantages for laboratory experiments, including its straightforward synthesis and stability under a wide range of experimental conditions. Future research on N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide could provide insights into its mechanism of action and potential applications in the treatment of various diseases.

Synthesis Methods

N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide can be synthesized through the reaction of 4-nitrobenzoic acid with 4-methoxyaniline in the presence of thionyl chloride and triethylamine. The resulting intermediate is then reacted with benzoyl chloride to yield N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide in high yield and purity. The synthesis of N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide is a straightforward process and can be easily scaled up for large-scale production.

Scientific Research Applications

N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide has been studied extensively for its potential applications in various fields of scientific research. One of the most promising areas of research for N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide is its anticancer properties. N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells, through the induction of apoptosis. N-(4-methoxyphenyl)-2-[(4-nitrobenzoyl)amino]benzamide also exhibits anti-inflammatory and antiviral effects, making it a potentially useful compound for the treatment of viral infections and inflammatory diseases.